Cas no 106452-34-0 (b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI))

b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI) structure
106452-34-0 structure
Product Name:b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI)
CAS No:106452-34-0
MF:C42H68O12
MW:764.982134819031
CID:159474
Update Time:2024-01-25

b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)- (9CI)
    • 2H,5H-14a,4a-(Epoxymethano)picene,b-D-glucopyranoside deriv.
    • Oleanane, b-D-glucopyranoside deriv.
    • Prosaikogenin E 2
    • β-D-Glucopyranoside, (3β,16β)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 4-O-(6-deoxy-α-L-mannopyranosyl)-
    • Inchi: 1S/C42H68O12/c1-21-28(45)29(46)31(48)34(51-21)54-33-22(19-43)52-35(32(49)30(33)47)53-27-11-12-38(6)23(37(27,4)5)9-13-39(7)24(38)10-14-42-25-17-36(2,3)15-16-41(25,20-50-42)26(44)18-40(39,42)8/h10,14,21-35,43-49H,9,11-13,15-20H2,1-8H3/t21-,22+,23-,24+,25+,26+,27+,28-,29+,30+,31+,32+,33+,34-,35-,38-,39+,40-,41+,42-/m0/s1
    • InChI Key: NILODBGKNDNAMN-QQPUOAOCSA-N
    • SMILES: O([C@H]1[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3([C@]4(OC[C@]5([C@@]4([H])C[C@@](C)(C)CC5)[C@H](O)C3)C=C1)C)(C)CC2)[H])(C)C)[C@@H]1O[C@H](CO)[C@@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 852.0±65.0 °C(Predicted)
  • PSA: 52.54
  • pka: 12.79±0.70(Predicted)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.